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This guide provides a comparative analysis of key experimental findings related to Tetraspanin

14 (TSPAN14), focusing on the reproducibility of these findings across different research

laboratories. TSPAN14, a member of the TspanC8 subgroup of tetraspanins, has emerged as a

critical regulator of the metalloprotease ADAM10, influencing a range of cellular processes from

protein maturation to cell signaling. This document summarizes quantitative data, details

experimental protocols, and visualizes key pathways to offer an objective overview of the

current state of TSPAN14 research.

Core Finding: TSPAN14 Interaction with ADAM10
and Promotion of its Maturation
The primary and most consistently reported function of TSPAN14 is its direct interaction with

the metalloprotease ADAM10. This interaction is crucial for the proper maturation and

trafficking of ADAM10 to the cell surface, where it becomes fully active. This finding has been

established and corroborated by multiple research groups, demonstrating a high degree of

reproducibility.
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Initial studies demonstrated that TSPAN14, along with other TspanC8 members (Tspan5, 10,

15, 17, and 33), specifically co-immunoprecipitates with ADAM10 in overexpression systems.[1]

Subsequent research confirmed this interaction at endogenous expression levels in primary

cells, such as human platelets and endothelial cells, strengthening the physiological relevance

of the finding.[2] Independent research from different laboratories has also confirmed the

conserved function of TspanC8 tetraspanins, including TSPAN14, in regulating ADAM10

trafficking and activity in both mammalian and Drosophila systems.[3]

Comparative Data on ADAM10 Maturation
The ability of TSPAN14 to promote the conversion of ADAM10 from its immature (pro-

ADAM10) to its mature, active form has been quantified in several studies. The following table

summarizes key findings from different laboratories.
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Functional Consequences of the TSPAN14-ADAM10
Interaction
The interaction between TSPAN14 and ADAM10 has significant downstream functional

consequences, particularly in regulating the cleavage of ADAM10 substrates. This has led to

the "six scissors" hypothesis, where the specific TspanC8 partner may dictate ADAM10's

substrate preference.[5]
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Regulation of Notch Signaling
One of the most well-validated consequences of the TSPAN14-ADAM10 interaction is the

regulation of Notch signaling. ADAM10 is responsible for the ligand-dependent cleavage and

activation of Notch receptors.[3]

Positive Regulation: Studies from the Rubinstein lab (Dornier et al.) have shown that

TSPAN5 and TSPAN14 positively regulate ligand-induced, ADAM10-dependent Notch1

signaling.[3][6] Silencing TSPAN14 in human cell lines was found to reduce Notch activity,

which was associated with a decrease in ADAM10 at the cell surface.[6][7]

Differential Regulation by TspanC8s: Interestingly, the same group later showed that while

TSPAN5 and TSPAN14 are positive regulators, TSPAN15 and TSPAN33 can act as negative

regulators of Notch activity, highlighting the differential roles of TspanC8 members.[6]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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